![molecular formula C12H18ClNO B2875447 5-Propan-2-yloxy-2,3-dihydro-1H-inden-1-amine;hydrochloride CAS No. 100368-89-6](/img/structure/B2875447.png)
5-Propan-2-yloxy-2,3-dihydro-1H-inden-1-amine;hydrochloride
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Overview
Description
The compound “5-Propan-2-yloxy-2,3-dihydro-1H-inden-1-amine;hydrochloride” is a chemical compound with a complex structure. It is also known by its CAS number 1213653-19-0 . The compound is a derivative of indenamine, which is a class of organic compounds known for their interesting chemical properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a new (2,3-dihydro-1H-indol-5-ylmethyl)amine was synthesized from 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione by simultaneous deprotection of phthalimide and acetyl groups . This method involved the Tscherniac-Einhorn reaction of indoline with commercially available 2-(hydroxymethyl)isoindoline-1,3-dione using concentrated sulfuric acid as a catalyst, followed by hydrolysis of phthalimido to the amino group .Molecular Structure Analysis
The molecular structure of this compound is complex, as it includes multiple functional groups. The compound is a derivative of indenamine, which is a class of organic compounds known for their interesting chemical properties .Chemical Reactions Analysis
The compound can undergo various chemical reactions due to the presence of multiple functional groups. For instance, it can undergo deprotection reactions, as demonstrated in the synthesis of a similar compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula, molecular weight, melting point, boiling point, density, and other related properties .Scientific Research Applications
Hexadentate N3O3 Amine Phenol Ligands for Group 13 Metal Ions
Research on N3O3 amine phenols, which are reduction products of Schiff bases, has contributed to understanding ligand-metal interactions. This is relevant to the study of 5-Propan-2-yloxy-2,3-dihydro-1H-inden-1-amine;hydrochloride due to the structural similarities and potential applications in inorganic chemistry and materials science (Liu, Wong, Rettig, & Orvig, 1993).
Synthesis of α-Substituted 2-Benzofuranmethamines
The synthesis of 3-amino-2,3-dihydro-2-arylmethylidenebenzofurans underlines the importance of this compound in organic chemistry, particularly in creating benzofuran derivatives with potential pharmaceutical applications (Wongsa, Sommart, Ritthiwigrom, et al., 2013).
Modification of Poly Vinyl Alcohol/Acrylic Acid Hydrogels
Research into modifying hydrogels through condensation reactions with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, highlights potential biomedical applications such as antibacterial and antifungal properties, which could be relevant for this compound (Aly, Aly, & El-Mohdy, 2015).
Functionalization of Polyesters for Gene Delivery
The functionalization of polyesters with pendant amine groups for gene delivery and cell penetration, achieved through ring-opening polymerization, underscores the potential of compounds like this compound in drug delivery and biodegradable polymer research (Zhang, Yin, Xu, et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
5-propan-2-yloxy-2,3-dihydro-1H-inden-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-8(2)14-10-4-5-11-9(7-10)3-6-12(11)13;/h4-5,7-8,12H,3,6,13H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLPMDFJUSEMEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC2=C(C=C1)C(CC2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100368-89-6 |
Source
|
Record name | 5-(propan-2-yloxy)-2,3-dihydro-1H-inden-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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